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Abstract

Dichloroiodomethane (CHCIzI), with a CAS number of 594-04-7, is a trihalomethane of
significant interest due to its role as a disinfection byproduct in drinking water and its potential
applications in organic synthesis. This technical guide provides an in-depth overview of its
chemical and physical properties, synthesis and reactions, analytical methods, and
toxicological profile. Detailed experimental protocols, quantitative data summaries, and
pathway visualizations are included to support research and development activities. While
recognized as more cytotoxic and genotoxic than its chlorinated and brominated analogs, a
comprehensive toxicological assessment of dichloroiodomethane is still lacking, highlighting
a critical area for future investigation.

Chemical and Physical Properties

Dichloroiodomethane is a heavy, nonflammable, and transparent pale yellow liquid with a
chloroform-like odor.[1] It exhibits slight solubility in water but is soluble in common organic
solvents such as acetone, diethyl ether, ethanol, and benzene.[1] The compound is known to
decompose upon exposure to air and light.[1]

Table 1: Physical and Chemical Properties of Dichloroiodomethane
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Property Value Reference(s)
CAS Number 594-04-7 [2]
Molecular Formula CHCI:l [2]
Molecular Weight 210.83 g/mol [2]
Appearance Pale yellow liquid [1]
Odor Chloroform-like [1]
Boiling Point 131 °C [1]
Density 2.453 g/cm3
Refractive Index 1.5847
Very slightly soluble in water;
Solubility Soluble in acetone, diethyl [1]
ether, ethanol, benzene.
InChl INChl=1S/CHCI2l/c2-1(3)4/h1H [2]
InChiKey HNLZCOJXSLDGKD- 2]
UHFFFAOYSA-N
SMILES C(CIy(ch [2]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of
dichloroiodomethane.

Table 2: Spectral Data for Dichloroiodomethane
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Spectrum Type Key Peaks/Shifts Reference(s)
13C NMR o (ppm): 34.9 [2]
1H NMR No data available

Key Peaks (cm~1): No specific
IR Spectroscopy ]
peaks available

[2]

Mass Spectrometry (GC-MS) m/z: 175, 177, 127, 83, 85

[2]

Synthesis and Reactions
Synthesis

Dichloroiodomethane can be synthesized through various methods, with the haloform

reaction being a prominent route.

This protocol is a representative method adapted from general haloform reaction procedures.

Materials:

Acetone (or a suitable methyl ketone)

e lodine (I2)

e Sodium hydroxide (NaOH)

» Diethyl ether (or other suitable extraction solvent)

¢ Anhydrous sodium sulfate (Naz2S0a)

o Distilled water

e Round-bottom flask

o Reflux condenser

e Separatory funnel
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o Beakers and Erlenmeyer flasks
e Heating mantle

» Rotary evaporator

Procedure:

« In a round-bottom flask equipped with a reflux condenser, dissolve a suitable methyl ketone
(e.g., acetone) in an appropriate solvent (e.g., water or a water/dioxane mixture).

e Slowly add a solution of iodine in potassium iodide (Lugol's solution) or solid iodine to the
stirred solution.

e Gradually add a solution of sodium hydroxide while maintaining the temperature of the
reaction mixture. The addition is continued until the color of iodine disappears.

» Continue stirring the reaction mixture at room temperature or with gentle heating for a
specified period to ensure the completion of the reaction.

 After the reaction is complete, cool the mixture and transfer it to a separatory funnel.

o Extract the aqueous layer with diethyl ether (or another suitable organic solvent) multiple
times.

o Combine the organic extracts and wash them with a saturated solution of sodium thiosulfate
to remove any unreacted iodine, followed by a wash with brine.

» Dry the organic layer over anhydrous sodium sulfate.

« Filter off the drying agent and remove the solvent using a rotary evaporator to obtain crude
dichloroiodomethane.

e The crude product can be further purified by distillation.

Chemical Reactions
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Dichloroiodomethane can participate in various organic reactions, primarily involving
nucleophilic substitution at the carbon atom.

The carbon atom in dichloroiodomethane is electrophilic and susceptible to attack by
nucleophiles, leading to the displacement of the iodide ion, which is a good leaving group.

Nu-CHCI2

[———————————————— —lr/'
Nucleophilic Attack
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Dichloroiodomethane - Wikipedia [en.wikipedia.org]
e 2. Dichloroiodomethane | CHCI2I | CID 11655 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Dichloroiodomethane (CAS 594-04-7): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121522#dichloroiodomethane-cas-number-594-04-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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